N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide
• InChI: InChI=1S/C21H15FN2O2/c1-13-16(21-24-18-6-2-3-8-19(18)26-21)5-4-7-17(13)23-20(25)14-9-11-15(22)12-10-14/h2-12H,1H3,(H,23,25)
• InChI Key: NXFQEPMKEIVZTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)F)C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK-J4, and it is a selective inhibitor of the histone demethylase JMJD3.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide involves the inhibition of the histone demethylase JMJD3. This enzyme plays a critical role in the removal of methyl groups from histone proteins, which are involved in the regulation of gene expression. The inhibition of JMJD3 by this compound leads to the accumulation of methylated histones, resulting in the suppression of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various research articles. This compound has been shown to have a selective inhibitory effect on JMJD3, with no significant effect on other histone demethylases. The inhibition of JMJD3 by this compound has been shown to suppress the expression of various genes involved in inflammation, cancer, and neurodegenerative disorders. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide in lab experiments include its high selectivity for JMJD3, its potential therapeutic applications in various diseases, and its availability in the market. However, the limitations of using this compound in lab experiments include its high cost, potential toxicity, and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the research on N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide. One of the significant directions is the development of more potent and selective inhibitors of JMJD3. Additionally, the therapeutic potential of this compound in various diseases needs to be further explored in clinical trials. Furthermore, the role of JMJD3 in various biological processes needs to be elucidated further, which will help in the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide involves the reaction of 4-fluorobenzoic acid with 2-amino-3-methylphenol in the presence of thionyl chloride. The resulting intermediate is then reacted with 2-aminobenzoic acid and triethylamine to obtain the final product. The synthesis of this compound has been reported in various research articles and patents.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-fluorobenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in epigenetic research, where it is used as a selective inhibitor of the histone demethylase JMJD3. This enzyme plays a crucial role in the regulation of gene expression, and its inhibition by this compound has been shown to have therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders.